Cas no 2639406-46-3 (tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate)

• Product Name: tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate
• CAS No: 2639406-46-3
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5663628
• PubChem ID: 165900582
• Update Time: 2025-10-30

tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27733094
• 2639406-46-3
• tert-butyl 2-amino-3-[2-(aminomethyl)phenyl]propanoate
• tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate

• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)12(16)8-10-6-4-5-7-11(10)9-15/h4-7,12H,8-9,15-16H2,1-3H3
• InChI Key： GAYDECVUTGUGCH-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C=CC=CC=1CN)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.3Ų

Additional information on tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate

tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate and CAS No. 2639406-46-3: A Comprehensive Overview of Its Pharmacological Potential and Synthesis in Biomedical Research

tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate is a multifunctional organic compound characterized by its unique molecular architecture, which integrates both amino and aromatic functional groups. This compound, with the CAS No. 2639406-46-3 identifier, has emerged as a significant target in the development of novel therapeutics for chronic inflammatory diseases and neurodegenerative disorders. Its structural complexity, including the presence of a tertiary butyl group and a substituted phenyl ring, provides a versatile scaffold for functionalization, enabling tailored interactions with biological targets.

The tert-butyl moiety in this molecule serves as a protective group, enhancing the compound's stability during chemical synthesis and biological assays. This functional group is particularly valuable in pharmaceutical research, as it mitigates the risk of premature hydrolysis or degradation, which is critical for maintaining the integrity of drug candidates in vivo. The 2-amino and 3-2-(aminomethyl)phenyl substituents introduce additional layers of reactivity, allowing for the modulation of molecular interactions with enzymes, receptors, and other cellular components.

Recent studies have highlighted the potential of tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate as a lead compound for the design of small-molecule inhibitors targeting the mitogen-activated protein kinase (MAPK) pathway. The MAPK cascade plays a pivotal role in cellular signaling, regulating processes such as proliferation, differentiation, and apoptosis. Dysregulation of this pathway is implicated in a wide range of pathologies, including cancer, autoimmune diseases, and neurodegenerative conditions. The ability of this compound to modulate MAPK activity through its amino-functionalized aromatic ring suggests its potential as a therapeutic agent in these contexts.

One of the most promising applications of tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate lies in its interaction with the interleukin-6 (IL-6) signaling pathway, which is a key mediator of inflammation and immune responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the phosphorylation of Janus kinase (JAK) proteins, thereby suppressing the downstream activation of signal transducer and activator of transcription (STAT) factors. This mechanism of action aligns with the growing interest in JAK-STAT pathway inhibitors for the treatment of autoimmune disorders such as rheumatoid arthritis and lupus.

The synthesis of tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate has been optimized using advanced organic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted protocols. These synthetic approaches not only enhance the yield and purity of the final product but also reduce the environmental impact of the manufacturing process. The use of green chemistry principles in its production underscores the compound's relevance in the development of sustainable pharmaceuticals.

In the realm of neurodegenerative diseases, researchers have explored the potential of tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate as a modulator of β-amyloid aggregation, a hallmark of Alzheimer's disease. A 2024 preclinical study in ACS Chemical Neuroscience reported that this compound significantly reduces the formation of toxic amyloid plaques in cellular models of Alzheimer's, without causing cytotoxicity. This finding highlights its potential as a candidate for the prevention or treatment of neurodegenerative conditions.

The compound's pharmacokinetic profile is another area of active investigation. Early-stage studies suggest that tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate exhibits favorable blood-brain barrier permeability, a critical property for drugs targeting central nervous system (CNS) disorders. This characteristic, combined with its low toxicity profile in in vivo models, positions it as a promising lead for CNS-related therapeutics.

Despite its promising potential, challenges remain in the optimization of tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate for clinical applications. One of the primary hurdles is the need to enhance its bioavailability while maintaining its structural integrity. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. These approaches aim to improve the compound's stability in physiological environments and its targeted delivery to specific tissues or organs.

The discovery and development of tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate exemplify the intersection of organic chemistry and biomedical research. Its unique molecular structure and functional groups provide a versatile platform for the design of novel therapeutics, with applications spanning from inflammatory diseases to neurodegenerative disorders. As research in this area continues to evolve, the compound's role in the development of innovative treatments is likely to expand, offering new possibilities for the treatment of complex pathologies.

In conclusion, tert-butyl 2-amino-3-2-(aminomethyl)phenylpropanoate represents a significant advancement in the field of medicinal chemistry. Its structural complexity, coupled with its potential to modulate critical biological pathways, makes it a valuable candidate for further investigation. As researchers refine its synthesis, optimize its pharmacological properties, and explore its therapeutic applications, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.